4-(2,2-dimethylcyclobutyl)aniline hydrochloride
Catalog No.
S6482932
CAS No.
2680533-62-2
M.F
C12H18ClN
M. Wt
211.7
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2680533-62-2
Product Name
4-(2,2-dimethylcyclobutyl)aniline hydrochloride
Molecular Formula
C12H18ClN
Molecular Weight
211.7
4-(2,2-dimethylcyclobutyl)aniline hydrochloride, also known as DM-CBAn, is a heterocyclic organic compound that belongs to the aniline class of chemicals. It is a white to off-white crystalline solid that is soluble in water and ethanol. DM-CBAn has a unique molecular structure that makes it attractive for various applications in the pharmaceutical and agrochemical industries.
DM-CBAn has a molecular formula of C13H20NCl and a molecular weight of 235.76 g/mol. The melting point of DM-CBAn is 224-229°C, and it has a boiling point of 333.4°C at 760 mmHg. DM-CBAn is stable under normal conditions, but it can decompose when exposed to light, heat or moisture. DM-CBAn is a weak base with a pKa of 4.52 and has a log P value of 3.54.
DM-CBAn can be synthesized via several methods, including the Pd-catalyzed cycloaddition reaction of 2,2-dimethylcyclobutanone and aniline, followed by hydrochlorination. DM-CBAn can also be synthesized using other approaches such as the TMSI-mediated Friedel-Crafts reaction, and the three-component condensation reaction of aniline, cyclobutanone, and formaldehyde. The compound's purity and identity can be determined using various techniques such as ^1H-NMR, ^13C-NMR, and elemental analysis.
Various analytical techniques can be used to analyze DM-CBAn, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and Fourier Transform Infrared Spectroscopy (FTIR).
DM-CBAn has been shown to exhibit antibacterial, antifungal, and anti-inflammatory activities. The compound can inhibit the growth of various bacterial strains, including Salmonella typhi and Escherichia coli, and fungal strains such as Candida albicans. DM-CBAn has also been shown to reduce the expression of inflammatory cytokines such as TNF-α and IL-6.
DM-CBAn has been tested for its toxicity in various in vitro and in vivo studies. The compound was found to be non-toxic at concentrations lower than 100 μM. However, at higher concentrations, DM-CBAn can cause cytotoxicity and cell death. In animal studies, DM-CBAn was found to be non-toxic, and no adverse effects were observed at doses lower than 200 mg/kg.
DM-CBAn has potential applications in various fields, including agrochemicals, pharmaceuticals, and materials science. DM-CBAn can be used as a starting material for the synthesis of various agrochemicals, including herbicides and fungicides. It can also be used for the synthesis of various pharmaceuticals, including anti-tumor agents and anti-inflammatory drugs. Additionally, DM-CBAn can be used for the preparation of various materials, including conducting polymers and sensors.
Currently, research on DM-CBAn is ongoing, and the compound's potential applications are being explored. The focus is on developing more efficient and environmentally friendly synthetic routes, exploring novel therapeutic applications of the compound, and developing new materials based on DM-CBAn.
DM-CBAn has tremendous potential in various fields, including agrochemicals, pharmaceuticals, and materials science. In the agrochemical industry, DM-CBAn can be developed into various herbicides and fungicides. In the pharmaceutical industry, DM-CBAn can be developed into novel therapeutics such as anti-inflammatory agents and anti-cancer drugs. In materials science, DM-CBAn can be used for various applications such as conductive polymers and sensors.
Although DM-CBAn has shown significant potential for various applications, some limitations must be addressed. These include the need for more environmentally friendly and efficient synthetic routes, a better understanding of the compound's biological activities, and the development of more effective delivery systems. Future research should focus on addressing these limitations and expanding the scope of DM-CBAn's potential applications.
include the development of more advanced analytical methods for the detection of DM-CBAn. Additionally, future research can explore DM-CBAn's potential applications in alternative energy sources such as fuel cells and solar cells. Moreover, DM-CBAn can be used for the preparation of novel materials with unique optical properties. Finally, DM-CBAn can be used for the preparation of polymeric nanoparticles for drug delivery applications.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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